rac 1-Oleoyl-3-linoleoylglycerol-d5
Description
rac 1-Oleoyl-3-linoleoylglycerol-d5 is a deuterated triacylglycerol featuring a glycerol backbone esterified with oleic acid (C18:1, ω-9) at the sn-1 position and linoleic acid (C18:2, ω-6) at the sn-3 position. The "d5" designation indicates the incorporation of five deuterium atoms at the glycerol moiety, specifically at the 1,1,2,3,3 positions . This isotopic labeling enables precise tracking in metabolic studies, lipidomics, and membrane dynamics research using techniques like mass spectrometry or NMR .
Properties
Molecular Formula |
C₃₉H₆₅D₅O₅ |
|---|---|
Molecular Weight |
624 |
Synonyms |
(9Z,12Z)-9,12-Octadecadienoic Acid 2-Hydroxy-3-[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]_x000B_propyl ester-d5; 1-Linoleic-3-olein-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogues Without Deuterium
a) 1,2-Dioleoyl-3-linoleoyl-rac-glycerol (CAS 2190-20-7)
- Structure: Contains two oleic acids (sn-1 and sn-2) and one linoleic acid (sn-3).
- Molecular Formula : C₅₇H₁₀₂O₆
- Molecular Weight : 883.42 g/mol
- Applications : Used to study lipid membranes and energy storage mechanisms due to its unsaturated fatty acid composition .
b) 1-Myristoyl-2-linoleoyl-3-palmitoyl-rac-glycerol
Deuterated Analogues
a) 1,2-Dioleoyl-rac-glycerol-d5
- Structure : Two oleic acids (sn-1 and sn-2) with five deuterium atoms on the glycerol backbone.
- Molecular Weight : ~863.4 g/mol (estimated).
- Applications : Critical for lipid signaling pathway studies due to isotopic labeling .
b) 1,3-Dilinoleoyl-rac-glycerol-[d5] (CAS 15818-46-9)
Comparative Data Table
*Note: CAS for this compound inferred from structurally similar compounds.
Functional and Metabolic Differences
Impact of Fatty Acid Position
- Unsaturation Effects: The sn-3 position of linoleic acid in this compound enhances its role in membrane flexibility compared to saturated analogues .
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